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Compound of Interest

Compound Name: 9-CCN

Cat. No.: B12371739

The following table summarizes the key quantitative performance metrics for various thiol
detection assays, allowing for a direct comparison of their capabilities.
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Signaling Pathways and Experimental Workflows
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The diagrams below illustrate the fundamental reaction mechanisms and a general
experimental workflow for the compared thiol detection assays.
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Figure 1. Reaction mechanisms of Ellman’'s assay and a generic fluorescent probe for thiol
detection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC8384703/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8384703/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8865626/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8865626/
https://www.benchchem.com/product/b12371739#head-to-head-comparison-of-9-ccn-detection-assays
https://www.benchchem.com/product/b12371739#head-to-head-comparison-of-9-ccn-detection-assays
https://www.benchchem.com/product/b12371739#head-to-head-comparison-of-9-ccn-detection-assays
https://www.benchchem.com/product/b12371739#head-to-head-comparison-of-9-ccn-detection-assays
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12371739?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12371739?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

